Cas no 1806968-18-2 (5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine)

• Product Name: 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806968-18-2
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4868800
• Update Time: 2025-06-09

5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-1-4-6(2-13)14-3-5(10)7(4)8(11)12/h3,8H,1H2
• InChI Key： LGZGLSBDIQJDKS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(CCl)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine

Introduction to 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine (CAS No. 1806968-18-2)

5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine, with the CAS number 1806968-18-2, is a versatile and intriguing compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine core, which is substituted with a chlorine atom at the 5-position, a chloromethyl group at the 3-position, a cyano group at the 2-position, and a difluoromethyl group at the 4-position. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The synthesis of 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine typically involves multistep reactions, starting from readily available pyridine derivatives. One common approach involves the sequential introduction of the chloromethyl, cyano, and difluoromethyl groups through selective functionalization reactions. The chloromethyl group can be introduced via a nucleophilic substitution reaction, while the cyano group can be added through a cyanation reaction. The difluoromethyl group is often introduced using difluorocarbene sources or through electrophilic fluorination methods. These synthetic strategies have been extensively studied and optimized to achieve high yields and selectivity.

In the realm of pharmaceutical research, 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine has shown promise as a key intermediate in the development of novel drugs. The presence of the cyano and difluoromethyl groups can significantly influence the pharmacological properties of the final compounds, such as their potency, selectivity, and metabolic stability. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent antiviral activity against various viral pathogens, including influenza and hepatitis viruses. The chloromethyl group can also serve as a reactive handle for further functionalization, enabling the synthesis of diverse drug candidates with tailored biological activities.

In addition to its pharmaceutical applications, 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine has found utility in agrochemical research. Pyridine-based compounds are well-known for their herbicidal and insecticidal properties, and the unique substitution pattern of this compound makes it an attractive candidate for developing new agrochemicals. Studies have shown that derivatives of this compound exhibit excellent herbicidal activity against broad-spectrum weeds while maintaining low toxicity to non-target organisms. The chloromethyl group can be used to introduce additional functionalities that enhance the selectivity and efficacy of these agrochemicals.

The material science applications of 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine are also noteworthy. The presence of fluorinated groups imparts unique electronic and physical properties to materials derived from this compound. For example, fluorinated pyridines have been used as building blocks for constructing advanced polymers with enhanced thermal stability and mechanical strength. These polymers find applications in various industries, including electronics, aerospace, and automotive engineering.

The environmental impact of 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine is another important consideration in its development and use. Recent studies have focused on understanding the biodegradability and ecotoxicity of this compound and its derivatives. Research has shown that under controlled conditions, this compound can be effectively degraded by microbial communities, reducing its potential environmental impact. However, ongoing efforts are directed towards optimizing synthetic routes to minimize waste generation and improve sustainability.

In conclusion, 5-Chloro-3-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine (CAS No. 1806968-18-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure provides a foundation for developing novel drugs with improved pharmacological properties, effective agrochemicals with enhanced selectivity and efficacy, and advanced materials with superior performance characteristics. As research in these areas continues to advance, the importance of this compound is likely to grow further.